Cas no 1339094-92-6 ((1-phenylethyl)(1,3-thiazol-5-yl)methylamine)

• Product Name: (1-phenylethyl)(1,3-thiazol-5-yl)methylamine
• CAS No: 1339094-92-6
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 5168718
• PubChem ID: 62758836
• Update Time: 2025-06-11

(1-phenylethyl)(1,3-thiazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (1-Phenylethyl)(1,3-thiazol-5-ylmethyl)amine
• (1-phenylethyl)[(1,3-thiazol-5-yl)methyl]amine
• 5-Thiazolemethanamine, N-(1-phenylethyl)-
• (1-phenylethyl)(1,3-thiazol-5-yl)methylamine

• Inchi： 1S/C12H14N2S/c1-10(11-5-3-2-4-6-11)14-8-12-7-13-9-15-12/h2-7,9-10,14H,8H2,1H3
• InChI Key： RVFKRHUTHKSVHE-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CNC(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• XLogP3: 2.3
• Topological Polar Surface Area: 53.2

Additional information on (1-phenylethyl)(1,3-thiazol-5-yl)methylamine

Introduction to (1-phenylethyl)(1,3-thiazol-5-yl)methylamine and Its Significance in Modern Chemical Research

The compound with the CAS number 1339094-92-6 is a fascinating molecule known by the systematic name (1-phenylethyl)(1,3-thiazol-5-yl)methylamine. This compound has garnered attention in the scientific community due to its unique structural features and potential applications in various fields of chemical research. The presence of both phenyl and thiazole moieties in its structure makes it a versatile scaffold for further chemical modifications and functionalization, which has opened up numerous possibilities for its use in drug discovery, material science, and other areas.

In recent years, there has been a significant interest in heterocyclic compounds due to their wide range of biological activities. Among these, thiazole derivatives have been extensively studied for their potential pharmacological properties. The compound (1-phenylethyl)(1,3-thiazol-5-yl)methylamine is no exception and has been explored for its possible role in modulating various biological pathways. Its molecular structure, which includes a phenethylamine moiety linked to a thiazole ring, suggests that it may exhibit properties such as receptor binding affinity and metabolic stability, making it a promising candidate for further investigation.

The phenethylamine moiety is a well-known pharmacophore that is present in many psychoactive drugs and therapeutic agents. Its ability to interact with neurotransmitter receptors has made it a subject of intense research. When combined with the thiazole ring, which is known for its bioactivity in antimicrobial and anti-inflammatory agents, the compound (1-phenylethyl)(1,3-thiazol-5-yl)methylamine becomes an intriguing molecule with potential therapeutic applications. The thiazole ring contributes to the molecule's overall bioactivity by providing a site for hydrogen bonding and other non-covalent interactions with biological targets.

One of the most exciting aspects of this compound is its potential use in the development of new drugs. Researchers have been exploring its interactions with various enzymes and receptors, hoping to identify new therapeutic targets. For instance, studies have shown that derivatives of thiazole can inhibit certain enzymes involved in inflammation and pain signaling. The phenethylamine part of the molecule may enhance these effects by modulating neurotransmitter activity. This combination of structural features makes (1-phenylethyl)(1,3-thiazol-5-yl)methylamine a valuable scaffold for drug design.

Moreover, the compound's stability under various conditions makes it suitable for industrial applications as well. Its resistance to degradation under different pH levels and temperatures suggests that it could be used in formulations that require long shelf life and stability. This property is particularly important in pharmaceuticals, where the integrity of active ingredients over time is crucial for efficacy.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have allowed researchers to predict how (1-phenylethyl)(1,3-thiazol-5-yl)methylamine might interact with biological targets at the atomic level. These simulations have provided insights into its binding affinity and specificity, which are critical factors in drug development. By understanding these interactions, scientists can design more effective derivatives with improved pharmacological properties.

The synthesis of (1-phenylethyl)(1,3-thiazol-5-yl)methylamine has also seen significant progress. New synthetic routes have been developed that improve yield and purity, making it more accessible for research purposes. These advancements have enabled researchers to produce larger quantities of the compound for experimental studies. Additionally, green chemistry principles have been incorporated into some synthetic methods, reducing waste and environmental impact while maintaining high efficiency.

In conclusion, (1-phenylethyl)(1,3-thiazol-5-yl)methylamine is a remarkable compound with a unique structure that holds great promise for future research. Its combination of bioactive moieties makes it a versatile scaffold for drug development, while its stability suggests potential industrial applications as well. With ongoing studies exploring its pharmacological properties and new synthetic methods becoming available, this compound is poised to play a significant role in advancing chemical research and innovation.